Cas no 2413899-50-8 (tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate)

• Product Name: tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate
• CAS No: 2413899-50-8
• MF: C₁₂H₂₁N₃O₄
• MW: 271.312843084335
• CID: 5674667
• PubChem ID: 165768554
• Update Time: 2025-08-01

tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-3-yl}carbamate
• 2413899-50-8
• EN300-26666065
• tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate

• Inchi： 1S/C12H21N3O4/c1-12(2,3)19-11(17)13-10-4-5-15(14-10)6-8-18-9-7-16/h4-5,16H,6-9H2,1-3H3,(H,13,14,17)
• InChI Key： CVXJOTILPINDTJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN(CCOCCO)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 271.15320616g/mol
• Monoisotopic Mass: 271.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate

tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate: A Comprehensive Overview

tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate (CAS No. 2413899-50-8) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the hydroxyethoxy group further enhances its functional versatility, making it a valuable molecule for various applications.

The synthesis of tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the hydroxyethoxy group and the subsequent attachment of the tert-butyl carbamate moiety. The reaction conditions are carefully optimized to ensure high yield and purity, as highlighted in recent studies published in *Journal of Organic Chemistry*. The stability and reactivity of this compound have been extensively studied, revealing its potential as an intermediate in drug discovery and material synthesis.

One of the most promising applications of tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate lies in its use as a building block for advanced materials. Researchers have demonstrated its ability to form self-assembled monolayers (SAMs) with exceptional stability and functionality. These SAMs have been utilized in the development of sensors, catalytic surfaces, and drug delivery systems. A recent study in *Advanced Materials* reported that incorporating this compound into SAMs significantly enhances their mechanical properties and biocompatibility, making them ideal for biomedical applications.

In the realm of medicinal chemistry, tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate has shown potential as a lead compound for designing bioactive molecules. Its pyrazole ring is known to exhibit anti-inflammatory and anticancer properties, while the hydroxyethoxy group contributes to improved solubility and bioavailability. A research team at Stanford University has explored its derivatives as inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Their findings, published in *Nature Communications*, suggest that this compound could serve as a foundation for developing novel therapeutic agents.

The environmental impact of tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3-yl}carbamate has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to assess its long-term effects on ecosystems and human health. Regulatory bodies are closely monitoring its use in industrial applications to ensure compliance with safety standards.

From a manufacturing perspective, the production of tert-butyl N-{1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-3